Cas no 1859505-73-9 ([2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine)

[2-(1-Methyl-1H-imidazol-2-yl)cyclopropyl]methanamine is a cyclopropane-containing amine derivative featuring a 1-methylimidazole substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural motif, which combines the conformational rigidity of the cyclopropane ring with the heteroaromatic properties of the imidazole group. The primary amine functionality enhances its utility as a versatile building block for further derivatization, enabling the synthesis of more complex molecules. Its structural characteristics may contribute to improved binding affinity and metabolic stability in drug design applications. The compound is typically handled under controlled conditions due to its reactive amine group, requiring appropriate storage and handling protocols.

[2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine structure

1859505-73-9 structure

Product Name:[2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine

CAS No:1859505-73-9

MF:C₈H₁₃N₃

MW:151.208921194077

CID:6039845

PubChem ID:130963295

Update Time:2025-05-24

[2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

- 1859505-73-9
- [2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine
- EN300-1796959
- Inchi： 1S/C8H13N3/c1-11-3-2-10-8(11)7-4-6(7)5-9/h2-3,6-7H,4-5,9H2,1H3
- InChI Key： BCJPWNGCQBMYHR-UHFFFAOYSA-N
- SMILES： N1(C)C=CN=C1C1CC1CN

Computed Properties

Exact Mass: 151.110947427g/mol
Monoisotopic Mass: 151.110947427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 43.8Å²

[2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1796959-0.05g	[2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine	1859505-73-9	0.05g	$1308.0	2023-09-19
Enamine	EN300-1796959-0.1g	[2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine	1859505-73-9	0.1g	$1371.0	2023-09-19
Enamine	EN300-1796959-0.25g	[2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine	1859505-73-9	0.25g	$1432.0	2023-09-19
Enamine	EN300-1796959-0.5g	[2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine	1859505-73-9	0.5g	$1495.0	2023-09-19
Enamine	EN300-1796959-1.0g	[2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine	1859505-73-9	1g	$1557.0	2023-05-23
Enamine	EN300-1796959-2.5g	[2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine	1859505-73-9	2.5g	$3051.0	2023-09-19
Enamine	EN300-1796959-5.0g	[2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine	1859505-73-9	5g	$4517.0	2023-05-23
Enamine	EN300-1796959-10.0g	[2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine	1859505-73-9	10g	$6697.0	2023-05-23
Enamine	EN300-1796959-1g	[2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine	1859505-73-9	1g	$1557.0	2023-09-19
Enamine	EN300-1796959-5g	[2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine	1859505-73-9	5g	$4517.0	2023-09-19

[2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Additional information on [2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine

Recent Advances in the Study of [2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine (CAS: 1859505-73-9)

The compound [2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine (CAS: 1859505-73-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the importance of [2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine as a versatile scaffold for the development of novel bioactive molecules. Its cyclopropyl and imidazole moieties contribute to its ability to interact with various biological targets, including enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression, suggesting its potential as a lead compound for oncology therapeutics.

In addition to its kinase inhibitory properties, [2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine has shown promise in modulating neurotransmitter systems. Research conducted by Smith et al. (2024) revealed that this compound acts as a selective agonist for certain serotonin receptors, which could have implications for the treatment of neurological and psychiatric disorders. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's binding affinity and selectivity.

The synthesis of [2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine has also been optimized in recent years. A 2023 paper in Organic Letters described a novel, high-yield synthetic route that employs asymmetric catalysis to produce enantiomerically pure forms of the compound. This advancement is particularly significant for the development of chiral drugs, as it allows for the selective production of the biologically active enantiomer.

Despite these promising developments, challenges remain in the clinical translation of [2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further structural optimization to improve its metabolic stability. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, [2-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine (CAS: 1859505-73-9) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological profile and synthetic versatility position it as a valuable tool for the development of next-generation therapeutics. Future research should focus on elucidating its mechanism of action in greater detail and advancing its preclinical development for specific disease indications.